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Compound of Interest

Compound Name: Triacetonamine-d17

Cat. No.: B1369230 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Triacetonamine-d17. It includes

detailed operational and disposal plans to ensure the safe and effective use of this compound

in a laboratory setting.

I. Hazard Identification and Personal Protective
Equipment (PPE)
Triacetonamine-d17 is the deuterated form of Triacetonamine. While specific safety data for

the deuterated compound is limited, the primary hazards are associated with its non-deuterated

counterpart. Triacetonamine is classified as a substance that can cause severe skin burns and

eye damage, may be harmful if swallowed, and may cause an allergic skin reaction[1].

Therefore, stringent adherence to safety protocols is mandatory.

Core Personal Protective Equipment (PPE) Requirements:

Eye Protection: Chemical safety goggles with side-shields or a face shield are required[1][2]

[3]. Standard safety glasses are not sufficient.

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.

Gloves should be inspected before use and disposed of properly after handling[2][3][4].

Respiratory Protection: A NIOSH (US) or CEN (EU) approved respirator with appropriate

cartridges (e.g., N99 or P2) should be used, especially when handling the powder form or if
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there is a risk of aerosolization[2][3]. Work should be conducted in a certified chemical fume

hood.

Skin and Body Protection: A lab coat, buttoned to cover as much skin as possible, is

required.[4] For significant handling operations, impervious clothing may be necessary[1].

Closed-toe shoes and long pants are mandatory.

Quantitative Data Summary:

Property Value

Chemical Name
Triacetonamine-d17 (2,2,6,6-Tetramethyl-4-

piperidone-d17)

CAS Number 52168-48-6

Molecular Formula C₉D₁₇NO

Appearance Powder

Storage (Powder) -20°C for long term[2][5]

Storage (In solution) -80°C (up to 6 months), -20°C (up to 1 month)[5]

Hazards

Harmful if swallowed, causes severe skin burns

and eye damage, may cause an allergic skin

reaction[1]. Harmful to aquatic life[1].

II. Operational Plan: Step-by-Step Handling Protocol
Due to the hygroscopic nature of many deuterated compounds and their susceptibility to H/D

exchange with atmospheric moisture, it is crucial to handle Triacetonamine-d17 under an inert

atmosphere, such as dry nitrogen or argon, to maintain its isotopic purity[6][7].

Preparation and Weighing:

Prepare the Work Area: Ensure the chemical fume hood is certified and functioning correctly.

Gather all necessary PPE and handling equipment.
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Inert Atmosphere: Conduct all manipulations within a glove box or under a gentle stream of

dry, inert gas[7].

Weighing: Tare a clean, dry vial on an analytical balance. Under the inert atmosphere,

carefully transfer the desired amount of Triacetonamine-d17 powder to the vial.

Dissolution and Use:

Solvent Addition: Use a dry syringe to add the appropriate deuterated solvent to the vial

containing the weighed compound[7].

Dissolving: Cap the vial securely and gently swirl to dissolve the powder completely.

Transfer: If necessary, use a dry pipette or syringe to transfer the solution to the reaction

vessel or analytical instrument (e.g., NMR tube)[7].

III. Spill Management and First Aid
Spill Cleanup:

Evacuate and Ventilate: If a significant spill occurs, evacuate the immediate area and ensure

adequate ventilation.

Containment: For powdered spills, avoid creating dust. Gently cover the spill with an

appropriate absorbent material[2][3]. For liquid spills, use a liquid-binding material like

diatomite[1].

Collection: Carefully sweep or scoop the contained material into a suitable, labeled container

for hazardous waste disposal[2][3].

Decontamination: Clean the spill area thoroughly with an appropriate solvent.

First Aid Measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention[2][8].
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Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing and seek immediate medical attention[1][2].

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention[2][8].

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention[1][2].

IV. Disposal Plan
All waste containing Triacetonamine-d17, including empty containers, contaminated PPE, and

spill cleanup materials, must be treated as hazardous waste.

Waste Collection: Collect all waste in clearly labeled, sealed containers.

Disposal: Dispose of the hazardous waste in accordance with all applicable federal, state,

and local environmental regulations. Do not allow the product to enter drains[1][2][3]. The

rinsate from cleaning glassware should also be collected as hazardous waste[6].

V. Experimental Workflow Diagram
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Caption: Workflow for the safe handling of Triacetonamine-d17.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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